![molecular formula C18H20ClNO2 B5591831 N-(2-chloro-4,6-dimethylphenyl)-2-(2-ethylphenoxy)acetamide](/img/structure/B5591831.png)
N-(2-chloro-4,6-dimethylphenyl)-2-(2-ethylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multi-step processes, including the dissolution of precursor chemicals in solvents like acetone, followed by the addition of reactants such as potassium carbonate, and subsequent refluxing to achieve the desired product. These methods yield the compound through reactions that often require purification steps like recrystallization to achieve high purity levels (Ding et al., 2006).
Molecular Structure Analysis
The molecular structure of similar compounds is determined using techniques like X-ray diffraction, revealing details such as crystal systems, space groups, and unit cell parameters. These structures often exhibit intermolecular hydrogen bonding, contributing to their stability and properties (Sharma et al., 2018).
Chemical Reactions and Properties
Chemical reactions involving the compound include interactions with other organic substances, leading to the formation of new compounds under specific conditions, such as temperature and reaction time. These reactions are influenced by factors like the presence of catalysts and the molar ratios of reactants (He Xiang-qi, 2007).
Physical Properties Analysis
The physical properties, including the conformation of bonds and the geometric parameters of similar compounds, are consistent with those observed in other acetanilides. The compounds' molecules are typically linked into chains through hydrogen bonds, indicating solid-state characteristics like melting points and solubility (Gowda et al., 2007).
Chemical Properties Analysis
The chemical properties of N-(2-chloro-4,6-dimethylphenyl)-2-(2-ethylphenoxy)acetamide and related compounds are characterized by their reactivity, which includes the ability to undergo various chemical reactions leading to the formation of new chemical entities. These properties are essential for applications in different fields, including pharmaceuticals and agriculture. The compound's reactivity is influenced by its functional groups, which determine its interaction with other chemicals (Latli & Casida, 1995).
properties
IUPAC Name |
N-(2-chloro-4,6-dimethylphenyl)-2-(2-ethylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClNO2/c1-4-14-7-5-6-8-16(14)22-11-17(21)20-18-13(3)9-12(2)10-15(18)19/h5-10H,4,11H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTWFIFIXOVYVLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2Cl)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.